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Executive Overview
Chiral amines are fundamental components in modern synthetic chemistry, serving as

indispensable intermediates and building blocks for a vast array of high-value molecules,

particularly within the pharmaceutical and agrochemical industries.[1][2] Their importance

stems from the stereospecific interactions required in biological systems; often, only one

enantiomer of a chiral molecule elicits the desired therapeutic effect while the other may be

inactive or even harmful. (R)-2-Aminooctane, a primary chiral amine, has emerged as a

versatile and valuable tool for introducing chirality into molecular frameworks. This guide

provides an in-depth exploration of (R)-2-Aminooctane, detailing its properties,

enantioselective synthesis, and key applications with field-proven protocols for researchers,

scientists, and drug development professionals.

Physicochemical and Stereochemical Properties
(R)-2-Aminooctane, also known as (R)-2-Octylamine, possesses a single stereocenter at the

C2 position, conferring its chirality.[1] The "(R)" designation, determined by the Cahn-Ingold-
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Prelog priority rules, defines the specific three-dimensional arrangement of the substituents

around this chiral carbon. This stereochemical purity is the cornerstone of its utility in

asymmetric synthesis, where a high enantiomeric excess (ee) is critical for success.[1]

Property Value Source

Molecular Formula C₈H₁₉N [3]

Molecular Weight 129.24 g/mol [3]

CAS Number 34566-05-7 [3]

Appearance Liquid

Boiling Point 163-165 °C [1][4]

Density 0.77 g/mL [1][5]

Refractive Index ~1.424 [1]

Optical Purity ≥98% to >99% ee (typical)

InChI Key
HBXNJMZWGSCKPW-

MRVPVSSYSA-N

Enantioselective Synthesis of (R)-2-Aminooctane
The production of (R)-2-Aminooctane with high enantiomeric purity is paramount. Several

advanced methodologies have been developed, moving beyond classical resolution to more

efficient catalytic and biocatalytic approaches. The choice of method often depends on factors

like scale, cost, and available equipment.
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Caption: Key synthetic routes to enantiopure (R)-2-Aminooctane.

Protocol: Asymmetric Reductive Amination
Direct asymmetric reductive amination (DARA) of the prochiral ketone 2-octanone is a highly

atom-economical method.[1] It utilizes a substoichiometric amount of a chiral catalyst to

generate large quantities of the chiral amine. Transition metal complexes with chiral ligands,

such as Iridium or Rhodium with BINAP, are well-established for this transformation.[1][6]

Causality: The chiral ligand (e.g., BINAP) creates a chiral environment around the metal center.

When the ketone and amine source coordinate to this complex, the subsequent hydrogenation

is directed to one face of the intermediate imine, leading to the preferential formation of one

enantiomer.

Materials:
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2-Octanone

Ammonia source (e.g., Ammonium formate or gaseous ammonia)

Chiral Iridium catalyst (e.g., [Ir(COD)Cl]₂) with a chiral phosphine ligand (e.g., (R)-BINAP)

Hydrogen source (e.g., H₂ gas or a transfer hydrogenation agent like formic acid)

Anhydrous solvent (e.g., Toluene, Methanol)

Standard inert atmosphere glassware (Schlenk line)

Protocol:

Catalyst Preparation: In a glovebox or under an inert atmosphere (Argon/Nitrogen), charge a

Schlenk flask with the Iridium precursor (e.g., [Ir(COD)Cl]₂, 0.5 mol%) and the chiral ligand

(e.g., (R)-BINAP, 0.55 mol%).

Add anhydrous, degassed solvent (e.g., Toluene) and stir at room temperature for 30-60

minutes to allow for complex formation.

Reaction Setup: To the activated catalyst solution, add 2-octanone (1.0 equiv.) and the

amine/hydrogen source (e.g., ammonium formate, 3-5 equiv.).

Execution: Heat the reaction mixture to the optimal temperature (e.g., 60-80 °C, determined

by literature for the specific catalyst system).

Monitoring: Track the reaction's progress via thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting ketone is consumed.

Work-up: Cool the reaction to room temperature. Quench with a saturated aqueous solution

of NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate, 3x).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purification & Characterization: Purify the crude product by column chromatography on silica

gel or by distillation. Determine the enantiomeric excess (ee) using chiral GC or HPLC.
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Protocol: Biocatalytic Synthesis via Reductive Aminase
Biocatalysis offers a green and highly selective alternative to traditional chemical methods,

operating under mild conditions.[1] Reductive aminases (RedAms) are enzymes that can

directly convert a ketone to a chiral amine using an amine source and a cofactor like NADPH.

[7]

Causality: The enzyme's active site is an intrinsically chiral environment. It binds the 2-

octanone substrate in a specific orientation, allowing the hydride transfer from the NADPH

cofactor to occur on only one face of the carbonyl, resulting in high enantioselectivity.

Materials:

Reductive Aminase (e.g., NfisRedAm from Neosartorya fischeri)[7]

2-Octanone

Amine source (e.g., 1M NH₄Cl)

Cofactor regeneration system (e.g., Glucose Dehydrogenase (GDH) and Glucose)

NADP⁺ (catalytic amount)

Buffer solution (e.g., 100 mM Tris-HCl, pH 9)

Protocol:

Reaction Mixture Preparation: In a temperature-controlled vessel, prepare a solution

containing 100 mM Tris-HCl buffer (pH 9), 1 M NH₄Cl, 1 mM NADP⁺, and 40 mM glucose.

Add the cofactor regeneration enzyme (GDH, e.g., 0.5 mg/mL) and the Reductive Aminase.

Substrate Addition: Add 2-octanone (e.g., 10 mM final concentration).

Execution: Incubate the reaction at the enzyme's optimal temperature (e.g., 30 °C) with

gentle agitation for 24 hours.

Monitoring: Monitor conversion of the substrate to product by GC-FID.
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Work-up: Acidify the reaction mixture with HCl to protonate the amine. Extract with a solvent

like dichloromethane to remove any unreacted ketone.

Basify the aqueous layer with NaOH to pH >10 to deprotonate the amine.

Extract the (R)-2-Aminooctane product with an organic solvent (e.g., ethyl acetate, 3x).

Purification & Characterization: Dry the combined organic layers over Na₂SO₄, filter, and

concentrate. Analyze for conversion and enantiomeric excess by chiral GC. Note: Research

shows that while some fungal RedAms can produce (R)-2-aminooctane, the enantiomeric

excess may be moderate (e.g., 34% ee with NfisRedAm), highlighting the ongoing

development in this area.[7]

Applications of (R)-2-Aminooctane in Asymmetric
Synthesis
Application Note: (R)-2-Aminooctane as a Chiral
Resolving Agent
Chiral resolution is a classical yet powerful technique to separate a racemic mixture of acidic

compounds.[8] (R)-2-Aminooctane, as a readily available enantiopure base, can react with a

racemic acid to form a pair of diastereomeric salts.

Causality: Diastereomers, unlike enantiomers, have different physical properties, including

solubility.[1] This difference allows for their separation by fractional crystallization. Once

separated, the enantiomerically pure acid can be liberated by treatment with a strong acid, and

the (R)-2-Aminooctane resolving agent can be recovered.
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Caption: Workflow for chiral resolution of a racemic acid.

Application Note: Building Block for Antifungal Agents
Chiral amines are crucial motifs in many bioactive molecules, including antifungal agents.[9]

[10] The specific stereochemistry is often essential for binding to the biological target. (R)-2-
Aminooctane can be used as a starting material to synthesize more complex molecules where

the C2 stereocenter is incorporated into the final structure. For instance, derivatives of 2-

aminobenzoxazoles have been investigated as potent antifungal agents against
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phytopathogenic fungi.[11] While not a direct example, this illustrates the principle of using a

simple chiral amine to build a more complex, stereochemically defined bioactive molecule.

Protocol: General N-Arylation of (R)-2-Aminooctane (Buchwald-Hartwig Amination)

This protocol describes a general method to couple (R)-2-Aminooctane with an aryl halide, a

common step in pharmaceutical synthesis to create complex scaffolds.

Causality: The palladium catalyst, in conjunction with a specialized phosphine ligand, facilitates

the cross-coupling of the amine's N-H bond with the aryl halide's C-X bond. The reaction

proceeds through a catalytic cycle of oxidative addition, amine coordination and deprotonation,

and reductive elimination to form the new C-N bond while preserving the stereochemistry at the

chiral center.

Materials:

(R)-2-Aminooctane

Aryl Halide (e.g., 2-Fluoronitrobenzene as a precursor for a benzoxazole)

Palladium catalyst (e.g., Pd₂(dba)₃)

Phosphine ligand (e.g., Xantphos)

Base (e.g., Cs₂CO₃ or NaOtBu)

Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Inert atmosphere glassware

Protocol:

Reaction Setup: In a glovebox, charge a Schlenk tube with the aryl halide (1.0 equiv.),

Pd₂(dba)₃ (1-2 mol%), Xantphos (2-4 mol%), and Cs₂CO₃ (1.5 equiv.).

Add anhydrous, degassed Toluene.

Add (R)-2-Aminooctane (1.2 equiv.) via syringe.
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Execution: Seal the tube and heat the reaction mixture to 100-110 °C.

Monitoring: Monitor the reaction by TLC or LC-MS until the aryl halide is consumed (typically

12-24 hours).

Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a

pad of Celite to remove inorganic salts and the catalyst.

Wash the filtrate with water and brine.

Purification & Characterization: Dry the organic layer over Na₂SO₄, filter, and concentrate.

Purify the N-aryl-(R)-2-aminooctane derivative by column chromatography. Confirm the

structure and purity by NMR spectroscopy and mass spectrometry.

Safety and Handling
(R)-2-Aminooctane is a flammable liquid and is corrosive, causing skin burns and eye

damage. It is also harmful if swallowed and toxic to aquatic life.

Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, a face shield, chemical-resistant

gloves (e.g., nitrile), and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[4] Storage class 3: Flammable liquids.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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